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Introduction

2-Methylsuccinic acid, also known as pyrotartaric acid, is a dicarboxylic acid with the
chemical formula C5H804.[1][2] As the simplest chiral dicarboxylic acid, it exists as two
enantiomers, (R)- and (S)-2-methylsuccinic acid.[1][3] This compound is a natural product
found in sources such as African aloe vera and is a metabolite in human fluids.[4] Its presence
and concentration can be indicative of certain metabolic disorders, such as ethylmalonic
encephalopathy.[5][6] In addition to its biological relevance, 2-methylsuccinic acid serves as a
versatile building block in chemical synthesis, finding applications as an intermediate in the
production of pharmaceuticals, dyestuffs, and polymers.[2][4] This guide provides a
comprehensive overview of its chemical properties, supported by quantitative data,
experimental protocols, and visual diagrams to facilitate its application in research and
development.

Chemical and Physical Properties

2-Methylsuccinic acid is a white crystalline solid that is soluble in water.[1][2][7] It is a stable
compound but is incompatible with bases, oxidizing agents, and reducing agents.[4] When
heated to decomposition, it can emit toxic fumes of carbon monoxide and carbon dioxide.[4]
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Table 1: Physicochemical Properties of 2-Methylsuccinic

Acid
Property Value Source(s)
Molecular Formula C5H804 [1]

Molar Mass 132.115 g-mol-1 [1]
Appearance White solid/crystalline powder [11121171
Melting Point 110-115°C [4]18]
Boiling Point 237 °C [7]
Water Solubility Soluble [4107]
pKa (Strongest Acidic) 3.99 [9]

Table 2: Solubility of 2-Methylsuccinic Acid in Various

Solvents
Solvent Solubility Source(s)
Water Soluble, 103 g/L [4119]
Dimethyl sulfoxide (DMSO) 26 mg/mL [10]
Ethanol Soluble [2]
Acetone Soluble [2]
Chloroform Slightly soluble [8]
Methanol Slightly soluble [8]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-methylsuccinic

acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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e 1H NMR: In DMSO-d6, characteristic peaks can be observed.[11] The proton chemical shifts
provide information about the structure of the molecule.

e 13C NMR: In DMSO-d6, the spectrum shows distinct peaks for the different carbon atoms in
the molecule.[3]

Infrared (IR) Spectroscopy

The IR spectrum of 2-methylsuccinic acid shows characteristic absorption bands
corresponding to the carboxylic acid functional groups. The spectrum can be influenced by the
physical state of the sample (e.g., solid, sublimed).[12][13] The infrared spectrum of sublimed
methylsuccinic acid has been observed to differ from that of the compound recrystallized
from water, suggesting the presence of rotational isomers.[13]

Experimental Protocols
Synthesis of 2-Methylsuccinic Acid

Several methods for the synthesis of 2-methylsuccinic acid have been reported.
1. Partial Hydrogenation of Itaconic Acid:

This method involves the catalytic hydrogenation of itaconic acid over a Raney nickel catalyst.

[1][4]

Reactants: Itaconic acid, Hydrogen gas (H2)
o Catalyst: Raney nickel

» General Procedure: Itaconic acid is dissolved in a suitable solvent and placed in a
hydrogenation apparatus with Raney nickel. The reaction is carried out under a hydrogen
atmosphere at a specific pressure and temperature until the theoretical amount of hydrogen
is consumed. The catalyst is then filtered off, and the solvent is evaporated to yield 2-
methylsuccinic acid. The crude product can be purified by recrystallization.

2. Hydrocyanation of Ethyl Crotonate followed by Hydrolysis:
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This alternative synthesis route involves the addition of a cyanide group to ethyl crotonate,
followed by hydrolysis of both the ester and nitrile functionalities.[1][4]

o Step 1: Hydrocyanation: Ethyl crotonate is reacted with a cyanide source (e.g., HCN or a
cyanide salt) to form an intermediate cyano-ester.

o Step 2: Hydrolysis: The resulting intermediate is then subjected to acidic or basic hydrolysis
to convert the ester and nitrile groups into carboxylic acid groups, yielding 2-methylsuccinic
acid.

General Workflow for Synthesis and Purification

The following diagram illustrates a general workflow for the synthesis and purification of 2-
methylsuccinic acid.

Starting Materials Chemical Synthesis . . Purification . . Characterization
((e.g., Itaconic Acid + H2) ' ' (e.g., Hydrogenation) ' ' Crude 2-Methylsuccinic Acid ' ' (e.g., Recrystallization) ' ' Pure 2-Methylsuccinic Acid ' ' (NMR, IR, MP))

Click to download full resolution via product page

A generalized workflow for the synthesis and characterization of 2-methylsuccinic acid.

Reactivity and Biological Significance
Chemical Reactivity

As a carboxylic acid, 2-methylsuccinic acid can undergo typical reactions of this functional
group. It can donate hydrogen ions in the presence of a base in neutralization reactions, which
are often exothermic.[4][14] These reactions produce a salt and water.[4] It can also react with
active metals to form a metal salt and hydrogen gas.[15] Furthermore, like other carboxylic
acids, it can react with cyanide salts to generate hydrogen cyanide gas.[4]

Metabolic Role and Disease Biomarker

2-Methylsuccinic acid is a known human metabolite.[4][16] Elevated urinary levels of
methylsuccinic acid, along with ethylmalonic acid, are key biochemical markers for
ethylmalonic encephalopathy, an inborn error of metabolism.[5] This metabolic disorder is
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associated with the catabolism of the amino acid isoleucine.[5] Increased levels have also been
noted in patients with short-chain acyl-CoA dehydrogenase deficiency and type 2 diabetes.[5]

The following diagram illustrates the metabolic context of 2-methylsuccinic acid formation.

Increased levels in
Ethylmalonic Encephalopathy

Catabolism Metabolic Conversion

R-2-ox0-3-methylvaleric acid

Click to download full resolution via product page

Simplified metabolic origin of 2-methylsuccinic acid from isoleucine catabolism.

Conclusion

2-Methylsuccinic acid is a compound of significant interest due to its presence in biological
systems and its utility as a chemical intermediate. A thorough understanding of its chemical and
physical properties, as detailed in this guide, is essential for researchers and professionals
working in drug development, materials science, and metabolic research. The provided data
and protocols offer a solid foundation for the effective use and study of this versatile
dicarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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